Cas no 1804343-95-0 (6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol)
6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol
-
- Inchi: 1S/C8H7F4NO3/c9-2-4-1-6(15)5(3-14)7(13-4)16-8(10,11)12/h1,14H,2-3H2,(H,13,15)
- InChI Key: JPGPLRKAEMJUMQ-UHFFFAOYSA-N
- SMILES: FCC1=CC(C(CO)=C(N1)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 359
- XLogP3: 1.4
- Topological Polar Surface Area: 58.6
6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092741-1g |
6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol |
1804343-95-0 | 97% | 1g |
$1,564.50 | 2022-04-02 |
6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol Related Literature
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol
Introduction to 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804343-95-0)
6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1804343-95-0, possesses a unique structural framework characterized by a pyridine core substituted with functional groups that enhance its biological activity and chemical reactivity. The presence of both fluoromethyl and trifluoromethoxy groups, along with a hydroxymethyl moiety, makes it a promising candidate for further exploration in medicinal chemistry.
The compound’s structure is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups that modulate its electronic properties. The fluoromethyl group, known for its ability to improve metabolic stability and binding affinity, contributes to the compound’s potential as a pharmacophore. Similarly, the trifluoromethoxy group enhances lipophilicity and can influence the compound’s interaction with biological targets. The hydroxymethyl group at the 3-position of the pyridine ring further adds to its versatility, allowing for various chemical modifications and derivatization strategies.
In recent years, there has been growing interest in developing novel compounds with enhanced biological activity for therapeutic applications. The structural features of 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol align well with current trends in drug design, particularly in the area of kinase inhibitors and other enzyme-targeted therapies. Studies have shown that pyridine derivatives with similar substituents exhibit promising activity against a range of diseases, including cancer and inflammatory disorders.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactive sites within its structure can be modified through various synthetic pathways, enabling chemists to explore new chemical spaces and develop innovative drug candidates. For instance, the hydroxymethyl group can be oxidized or reduced to introduce different functionalities, while the fluorinated aromatic rings can serve as anchors for further derivatization.
Recent advancements in computational chemistry have also facilitated the exploration of 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors, suggesting its potential as an inhibitor or modulator of these targets. Such findings are crucial for understanding its pharmacological profile and for guiding future drug development efforts.
The synthesis of this compound presents an interesting challenge due to the complexity of its functional groups. However, modern synthetic methodologies have made it increasingly feasible to produce high-purity samples suitable for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated transformations have been employed to construct the pyridine core and introduce the desired substituents efficiently.
In conclusion, 6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804343-95-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation medicines.
1804343-95-0 (6-(Fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)